Cas no 85681-45-4 (5-(3-methoxyphenyl)-3-(3-methylphenyl)-1H-1,2,4-triazole)

• Product Name: 5-(3-methoxyphenyl)-3-(3-methylphenyl)-1H-1,2,4-triazole
• CAS No: 85681-45-4
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 1846374
• PubChem ID: 135354
• Update Time: 2025-04-21

5-(3-methoxyphenyl)-3-(3-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)-3-(m-tolyl)-1H-1,2,4-triazole
• 5-(3-methoxyphenyl)-3-(3-methylphenyl)-1H-1,2,4-triazole
• 85681-45-4
• 1F7F2MDG5O
• BRN 5567037
• 5-(m-Methoxyphenyl)-3-(m-tolyl)-s-triazole
• UNII-1F7F2MDG5O
• CHEMBL18514
• 1H-1,2,4-Triazole, 3-(3-methoxyphenyl)-5-(3-methylphenyl)-
• DTXSID90234958
• s-Triazole, 5-(m-methoxyphenyl)-3-(m-tolyl)-

• Inchi： 1S/C16H15N3O/c1-11-5-3-6-12(9-11)15-17-16(19-18-15)13-7-4-8-14(10-13)20-2/h3-10H,1-2H3,(H,17,18,19)
• InChI Key： KJSODSPFCYQFRG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=NC(C2C=CC=C(C)C=2)=NN1

Computed Properties

• Exact Mass: 265.121512110g/mol
• Monoisotopic Mass: 265.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.8Ų